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Compound of Interest

Compound Name: 14-0O-Acetylindolactam V

Cat. No.: B3394822

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-O-Acetylindolactam V is a synthetic analog of the naturally occurring (-)-Indolactam V. It is
a potent activator of Protein Kinase C (PKC), a family of serine/threonine kinases that play
crucial roles in a multitude of cellular processes, including proliferation, differentiation,
apoptosis, and signal transduction. As a PKC activator, 14-O-Acetylindolactam V serves as a
valuable tool for investigating PKC-dependent signaling pathways and their implications in
various physiological and pathological conditions. It is often utilized as a less carcinogenic
alternative to phorbol esters, such as 12-O-tetradecanoylphorbol-13-acetate (TPA), for inducing
PKC activity in cell culture experiments.

These application notes provide detailed protocols for the use of 14-O-Acetylindolactam V in
cell culture, including recommendations for storage, preparation of stock solutions, and
methodologies for assessing its biological effects.

Mechanism of Action

14-0O-Acetylindolactam V mimics the function of diacylglycerol (DAG), an endogenous
activator of PKC. Upon introduction to cells, it binds to the C1 domain of conventional and
novel PKC isoforms, inducing a conformational change that leads to their activation. A key
indicator of PKC activation is its translocation from the cytosol to the plasma membrane.[1]
Once activated, PKC can phosphorylate a wide array of downstream target proteins, thereby
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initiating various signaling cascades. Two prominent pathways affected by PKC activation are
the Mitogen-Activated Protein Kinase (MAPK/ERK) pathway and the Hedgehog signaling

pathway.
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Caption: Signaling pathways activated by 14-O-Acetylindolactam V.
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Parameter Value Cell Line Example Reference

Molar Mass ~343.42 g/mol N/A N/A

Soluble in DMSO (up
Solubility to 25 mM) and N/A [2]
Ethanol

Store at -20°C, protect

Storage ] N/A [2]
from light
Working
) 10 nM - 10 pM SH-SY5Y, C3H10T1/2  [1][3]
Concentration

. ) ) SH-SY5Y, various
Incubation Time 5 minutes - 72 hours ) [1]
cancer cell lines

Experimental Protocols
Preparation of Stock Solution

Objective: To prepare a concentrated stock solution of 14-O-Acetylindolactam V for use in cell
culture experiments.

Materials:

¢ 14-O-Acetylindolactam V powder

o Dimethyl sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes

Protocol:

o Allow the vial of 14-O-Acetylindolactam V powder to equilibrate to room temperature before
opening.

o Aseptically weigh the desired amount of powder.
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» Dissolve the powder in an appropriate volume of DMSO to achieve a high-concentration

stock solution (e.g., 10 mM).
» Vortex thoroughly to ensure complete dissolution.

 Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

General Cell Treatment Workflow
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Seed cells in
appropriate culture vessel

'

Allow cells to adhere
(typically 24 hours)

'

Prepare working concentrations
of 14-O-Acetylindolactam V
in culture medium

'

Replace medium with
treatment-containing medium

Incubate for desired
duration (e.g., 5 min - 72h)

'

Perform downstream assays
(e.g., Western Blot, Viability Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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